Cas no 222038-81-5 (1-methylsulfonyl-4-phenylpiperazine)

• Product Name: 1-methylsulfonyl-4-phenylpiperazine
• CAS No: 222038-81-5
• MF: C₁₁H₁₆N₂O₂S
• MW: 240.321941375732
• CID: 1407307
• PubChem ID: 799016
• Update Time: 2025-04-20

1-methylsulfonyl-4-phenylpiperazine Chemical and Physical Properties

Names and Identifiers

• 1-methylsulfonyl-4-phenylpiperazine
• 1-(methylsulfonyl)-4-phenylpiperazine
• AC1LGPBB
• SureCN2103070
• Oprea1_464257
• Oprea1_690108
• CTK4E8897
• MolPort-001-498-720
• STK395870
• AP-263
• DB-329005
• AP-263/40250661
• Z45618635
• DTXSID10355391
• SR-01000478039-1
• SCHEMBL2103070
• SR-01000478039
• AKOS000390960
• 222038-81-5
• 1-methanesulfonyl-4-phenylpiperazine

• Inchi： 1S/C11H16N2O2S/c1-16(14,15)13-9-7-12(8-10-13)11-5-3-2-4-6-11/h2-6H,7-10H2,1H3
• InChI Key： RTMVRNFNRYPQJN-UHFFFAOYSA-N
• SMILES： S(C)(N1CCN(C2C=CC=CC=2)CC1)(=O)=O

Computed Properties

• Exact Mass: 240.09324893g/mol
• Monoisotopic Mass: 240.09324893g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 309
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 49Ų